
Common artifacts in Florbetapir PET imaging
and their correction

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AF-45

Cat. No.: B1665509 Get Quote

Technical Support Center: Florbetapir PET
Imaging
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in identifying and

correcting common artifacts encountered during Florbetapir PET imaging.

Frequently Asked Questions (FAQs)
Q1: What are the most common artifacts observed in Florbetapir PET imaging?

A1: The most frequently encountered artifacts in Florbetapir PET imaging include those arising

from patient motion, errors in attenuation correction (often due to metallic implants or patient

positioning), and issues related to image acquisition and processing parameters.[1][2][3] These

can lead to blurred images, misregistration between PET and CT scans, and inaccurate

quantification of amyloid plaque density.[1][3]

Q2: How can patient motion affect the quality of Florbetapir PET images?

A2: Patient motion during a PET scan is a primary cause of image degradation.[3] It can result

in blurring of the images, misregistration between the PET and CT data, and errors in scatter

and attenuation correction.[1] This is particularly critical in amyloid imaging, as blurring can
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diminish the accuracy of the scan interpretation.[1] Patients with cognitive impairment may

have a higher likelihood of motion during the scan.[1]

Q3: What is the impact of metallic implants on Florbetapir PET imaging?

A3: Metallic items such as dental fillings, surgical clips, or pacemakers can cause significant

artifacts on the CT scan used for attenuation correction.[1][4] These CT artifacts, which often

appear as streaks, can propagate into the attenuation-corrected PET images, leading to an

inaccurate representation of radiotracer uptake and potentially incorrect quantification.[1][5][6]

This may result in either falsely increased or decreased signal in the vicinity of the implant.[4]

Q4: Can patient positioning introduce artifacts in the scan?

A4: Yes, suboptimal patient positioning can complicate image interpretation. If the patient's

head is tilted, it can lead to an atypical orientation of anatomical structures, making it difficult to

compare bilateral brain activity and potentially leading to misinterpretation.[3] Ensuring the

head is centered in all three axes is crucial for a standardized and accurate scan.[3]

Q5: Are there any artifacts related to the radiotracer itself?

A5: Issues such as dose infiltration (where the radiotracer does not properly enter the

bloodstream) can lead to poor image resolution and excessive image noise.[1] Additionally,

imaging outside the recommended time window after injection can also result in suboptimal

image quality.[1]

Troubleshooting Guides
Issue 1: Motion Artifacts Detected in the Scan
Symptoms:

Blurred PET images.

Misalignment between PET and CT images.

Unusual patterns of radiotracer distribution that do not conform to known anatomy.

Troubleshooting and Correction Protocol:
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Visual Inspection: Carefully review the raw PET and CT data for evidence of motion. Look for

blurring in the PET images and any misalignment between the PET and CT scans.

Frame-by-Frame Analysis (if dynamic acquisition was performed): If the data was acquired

as a series of shorter frames, inspect each frame for motion. Frames with significant motion

can be excluded from the final summed image.[1]

Motion Correction Software: Utilize commercially available or in-house software to perform

motion correction. These algorithms can realign the PET frames to a common reference

frame, reducing the impact of motion.

Re-acquisition: In cases of severe, uncorrectable motion, re-acquiring the scan may be the

only option.

Prevention:

Properly immobilize the patient's head using head holders or thermoplastic masks.

Clearly instruct the patient to remain as still as possible during the scan.

Make the patient comfortable to minimize restlessness.

Consider acquiring data in a series of shorter dynamic frames rather than one long static

acquisition.[1]

Issue 2: Artifacts Suspected from Metallic Implants
Symptoms:

Streak artifacts on the CT scan.

Falsely high or low tracer uptake on the PET image in areas corresponding to the CT

artifacts.

Troubleshooting and Correction Protocol:

Identify Metal Location: Review the CT scan to pinpoint the location and extent of the

metallic implant and the associated artifacts.
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Review Non-Attenuation Corrected (NAC) PET Images: Examine the NAC PET images to

assess the tracer distribution without the influence of the flawed CT-based attenuation

correction. This can help determine if an area of high uptake is real or an artifact.[4]

Utilize Metal Artifact Reduction (MAR) Algorithms: If available, reprocess the CT data using a

MAR algorithm. These algorithms are designed to reduce the streaking artifacts caused by

metal.[6] The corrected CT can then be used for a more accurate attenuation correction of

the PET data.

Manual Correction of the Attenuation Map: In some cases, experienced users can manually

edit the attenuation map to correct for the artifactual values caused by the metal. This

involves replacing the erroneous high or low values with values more typical of the

surrounding tissue.

Prevention:

Whenever possible, remove all external metallic objects from the patient before the scan

(e.g., jewelry, removable dental work, hearing aids).[1]

If internal metallic implants are present, be aware of their potential to cause artifacts and

plan for appropriate correction methods.

Quantitative Data Summary
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Artifact Type
Reported Impact on
Quantification

Reference

Motion Artifacts

Can decrease the accuracy of

standardized uptake value

ratio (SUVR) measurements

due to blurring and partial

volume effects.

[1]

Metal Artifacts

Can cause significant errors in

quantification, with one study

reporting a 30% deficit in 18F-

FDG concentration in a

phantom study, which was

restored after artifact

correction.

[6]

Attenuation Correction Errors

Inaccurate attenuation

correction can lead to biases in

SUV measurements, with

potential for both

overestimation and

underestimation of tracer

uptake depending on the

nature of the error.

[1][7]

Experimental Protocols
Protocol 1: Motion Correction using Frame-Based Realignment

Acquisition: Acquire the PET data as a series of short-duration dynamic frames (e.g., 4 x 5

minutes instead of 1 x 20 minutes).[1]

Frame Inspection: Load the dynamic frames into a suitable analysis software. Visually

inspect each frame for evidence of patient motion.

Reference Frame Selection: Select a frame with minimal motion, typically one of the earlier

frames, as the reference to which all other frames will be aligned.
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Co-registration: Use a rigid-body transformation algorithm (allowing for translation and

rotation) to co-register each individual frame to the selected reference frame.

Image Summation: After realignment, sum the motion-corrected frames to create a single

static image with reduced motion artifacts.

Quality Control: Visually inspect the summed image to confirm the reduction of motion-

related blurring and compare it to the original uncorrected summed image.

Protocol 2: Metal Artifact Reduction (MAR) for CT-based Attenuation Correction

Data Acquisition: Acquire the standard low-dose CT scan for attenuation correction as part of

the PET/CT protocol.

MAR Algorithm Application: Process the raw CT data or the reconstructed CT images with a

commercially available or validated in-house iterative MAR algorithm.[6]

Generation of Corrected Attenuation Map: The MAR-processed CT image is then used to

generate the 511 keV attenuation map. This involves converting the Hounsfield units of the

corrected CT to linear attenuation coefficients for the PET energy.

PET Reconstruction: Reconstruct the PET emission data using the attenuation map derived

from the MAR-processed CT.

Comparison and Evaluation: Compare the PET images corrected with the standard CT and

the MAR-processed CT. Evaluate for the reduction of artifacts and changes in quantitative

values (e.g., SUV) in the regions affected by the metallic implant.

Visualizations
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Caption: Workflow for the identification and correction of motion artifacts.
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Caption: Workflow for addressing artifacts from metallic implants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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